![molecular formula C16H14ClN3O4S2 B2425673 2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(furan-2-ylmethyl)acetamide CAS No. 376638-52-7](/img/structure/B2425673.png)
2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(furan-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(furan-2-ylmethyl)acetamide, also known as CPTH2, is a potent and selective inhibitor of the histone acetyltransferase (HAT) p300/CBP. It has been identified as a promising therapeutic target for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.
Scientific Research Applications
Structure-Activity Relationships in Drug Design
The study of structure-activity relationships (SAR) of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors includes analogues similar to the target compound. These investigations aim to enhance metabolic stability and reduce deacetylation, indicating the compound's role in optimizing drug profiles for better efficacy and stability in biological systems (Stec et al., 2011).
Anticancer Activity
Sulfonamide derivatives, including those structurally related to the target compound, have been synthesized and evaluated for their anticancer activity. These compounds, through various syntheses involving chlorophenylsulfonamido and furan-2-ylmethyl moieties, showed potent efficacy against breast and colon cancer cell lines, indicating the compound's potential as a lead structure in anticancer drug development (Ghorab et al., 2015).
Anticonvulsant Agents
The synthesis of heterocyclic compounds containing a sulfonamide thiazole moiety, as seen in the target compound, demonstrates anticonvulsant activities. This suggests its potential application in developing new treatments for epilepsy, showcasing the importance of such compounds in neurological research (Farag et al., 2012).
Antibacterial and Anti-enzymatic Potential
A series of N-substituted derivatives of a related structure demonstrated antibacterial and anti-enzymatic activities. This highlights the compound's potential applications in addressing bacterial infections and exploring enzyme inhibition for therapeutic purposes (Nafeesa et al., 2017).
Sulfonamides in Clinical Use
The sulfonamide moiety, a key part of the compound, is significant in many clinically used drugs, including diuretics, carbonic anhydrase inhibitors, and antiepileptics. This underscores the broader therapeutic significance of such compounds in various medical applications (Carta et al., 2012).
properties
IUPAC Name |
2-[2-[(4-chlorophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O4S2/c17-11-3-5-14(6-4-11)26(22,23)20-16-19-12(10-25-16)8-15(21)18-9-13-2-1-7-24-13/h1-7,10H,8-9H2,(H,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIYPUUWMSLECQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(4-chlorophenylsulfonamido)thiazol-4-yl)-N-(furan-2-ylmethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.